N-(4-tert-butyl-1,3-thiazol-2-yl)-3-(2H-chromen-3-yl)-2-cyanoprop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-tert-butyl-1,3-thiazol-2-yl)-3-(2H-chromen-3-yl)-2-cyanoprop-2-enamide, also known as CTCE-9908, is a novel small molecule that has gained attention in recent years due to its potential therapeutic applications. This compound has been found to exhibit promising anti-cancer and anti-inflammatory properties, making it a valuable candidate for further research.
Scientific Research Applications
Asymmetric Synthesis of Amines
N-tert-Butanesulfinyl imines, related to the thiazole and tert-butyl groups in the compound of interest, serve as versatile intermediates in the asymmetric synthesis of amines. These imines are prepared in high yields and activate the imines for the addition of various classes of nucleophiles. This methodology allows for the efficient synthesis of highly enantioenriched amines, including alpha-branched and alpha,alpha-dibranched amines, alpha- and beta-amino acids, 1,2- and 1,3-amino alcohols, and alpha-trifluoromethyl amines (Ellman, Owens, & Tang, 2002).
Microwave-Assisted Synthesis and Antimicrobial Activity
The compound's related structures have been synthesized using microwave irradiation, demonstrating a significant increase in reaction rate and better yield. These compounds, particularly those incorporating the 2-oxo-2H-chromen-3-yl thiazol-2-yl motif, exhibit notable antimicrobial activity against a variety of bacterial strains, highlighting their potential in antimicrobial agent development (Raval, Naik, & Desai, 2012).
Catalytic Asymmetric [3+2] Cycloaddition
Compounds incorporating the tert-butyl and thiazol-2-yl groups are utilized in asymmetric [3+2] cycloaddition reactions, facilitated by bifunctional phosphines based on D-Threonine-L-tert-leucine. This approach yields regiospecific [3+2]-annulation products with moderate enantioselectivities, demonstrating the compound's utility in synthesizing functionalized cyclopentenes (Han, Wang, Zhong, & Lu, 2011).
Synthesis and Evaluation of Heterocyclic Compounds
Research into the synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety, similar to the structural framework of the compound , aims to develop antimicrobial agents. These efforts have led to the creation of compounds with promising antibacterial and antifungal activities, expanding the scope of potential applications in the medical and pharmaceutical fields (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
properties
IUPAC Name |
N-(4-tert-butyl-1,3-thiazol-2-yl)-3-(2H-chromen-3-yl)-2-cyanoprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O2S/c1-20(2,3)17-12-26-19(22-17)23-18(24)15(10-21)9-13-8-14-6-4-5-7-16(14)25-11-13/h4-9,12H,11H2,1-3H3,(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOYFEUUAVFUKCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CSC(=N1)NC(=O)C(=CC2=CC3=CC=CC=C3OC2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.